
Spectral Data for Dimethyl(2-
bromoethyl)phosphonate: A Technical Overview

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
Dimethyl(2-

bromoethyl)phosphonate

CAS No.: 26119-42-6

Cat. No.: B3395263

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethyl(2-bromoethyl)phosphonate is an organophosphorus compound of interest in

various chemical research and development sectors. Its bifunctional nature, featuring a

reactive bromoethyl group and a phosphonate ester, makes it a versatile building block for the

synthesis of more complex molecules, including potential therapeutic agents and functionalized

materials. Accurate and comprehensive spectral data (NMR, IR, MS) are crucial for its

unambiguous identification, purity assessment, and for monitoring its transformations in

chemical reactions.

This technical guide addresses the available spectral information for Dimethyl(2-
bromoethyl)phosphonate. However, based on a comprehensive search of publicly accessible

databases, a complete set of experimental spectral data (¹H NMR, ¹³C NMR, ³¹P NMR, IR, and

MS) and detailed experimental protocols specifically for Dimethyl(2-
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bromoethyl)phosphonate are not readily available. The majority of published spectral data

pertains to the closely related analogue, Diethyl(2-bromoethyl)phosphonate.

While the direct spectral data for the dimethyl ester is elusive, this guide will present the

available information and provide a logical framework for the expected spectral characteristics

based on the structure of the molecule.

Experimental Protocols
Detailed experimental protocols for the synthesis and spectral characterization of Dimethyl(2-
bromoethyl)phosphonate are not explicitly detailed in the searched scientific literature. The

synthesis would likely follow a standard Michaelis-Arbuzov reaction between trimethyl

phosphite and 1,2-dibromoethane.

General Synthetic Approach (Hypothetical):

A mixture of trimethyl phosphite and an excess of 1,2-dibromoethane would be heated under

reflux. The progress of the reaction would be monitored by techniques such as thin-layer

chromatography or ³¹P NMR spectroscopy. Upon completion, the excess 1,2-dibromoethane

would be removed under reduced pressure, and the crude product would be purified by

vacuum distillation to yield pure Dimethyl(2-bromoethyl)phosphonate.

General Spectroscopic Analysis Protocols:

NMR Spectroscopy: ¹H, ¹³C, and ³¹P NMR spectra would be recorded on a high-resolution

NMR spectrometer (e.g., 400 MHz or higher). The sample would be dissolved in a

deuterated solvent, typically chloroform-d (CDCl₃), containing tetramethylsilane (TMS) as an

internal standard for ¹H and ¹³C NMR. For ³¹P NMR, an external standard of 85% H₃PO₄ is

commonly used.

IR Spectroscopy: The infrared spectrum would be obtained using a Fourier-transform

infrared (FTIR) spectrometer. A thin film of the neat liquid sample would be placed between

two potassium bromide (KBr) plates for analysis.

Mass Spectrometry: Mass spectral data would be acquired using a mass spectrometer, likely

with electron ionization (EI) or electrospray ionization (ESI) techniques, to determine the

molecular weight and fragmentation pattern of the compound.
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Data Presentation
Due to the lack of specific experimental data for Dimethyl(2-bromoethyl)phosphonate, the

following tables present expected spectral data based on the known chemical shifts and

coupling constants of similar organophosphorus compounds.

Table 1: Expected ¹H NMR Data for Dimethyl(2-bromoethyl)phosphonate

Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Coupling
Constants (J,
Hz)

~ 3.8 Doublet 6H -P(O)(OCH₃)₂ ³JHP ≈ 11

~ 3.5
Triplet of

Doublets
2H -CH₂Br

³JHH ≈ 6, ³JHP ≈

18

~ 2.4
Triplet of

Doublets
2H -CH₂-P(O)-

³JHH ≈ 6, ²JHP ≈

18

Table 2: Expected ¹³C NMR Data for Dimethyl(2-bromoethyl)phosphonate

Chemical Shift (δ, ppm) Assignment

~ 53 -P(O)(OCH₃)₂

~ 28 (doublet) -CH₂-Br

~ 25 (doublet) -CH₂-P(O)-

Table 3: Expected ³¹P NMR Data for Dimethyl(2-bromoethyl)phosphonate

Chemical Shift (δ, ppm)

~ +28 to +32

Table 4: Expected IR Absorption Bands for Dimethyl(2-bromoethyl)phosphonate
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Wavenumber (cm⁻¹) Intensity Assignment

~ 2960 Medium C-H stretch (aliphatic)

~ 1250 Strong P=O stretch

~ 1030 Strong P-O-C stretch

~ 650 Medium C-Br stretch

Table 5: Expected Mass Spectrometry Data for Dimethyl(2-bromoethyl)phosphonate

m/z Interpretation

216/218 [M]⁺ (Molecular ion peak with bromine isotopes)

137 [M - Br]⁺

109 [P(O)(OCH₃)₂]⁺

94 [CH₂P(O)OCH₃]⁺

Mandatory Visualization
The following diagram illustrates a logical workflow for the comprehensive spectral analysis of a

synthesized organophosphonate compound like Dimethyl(2-bromoethyl)phosphonate.
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Workflow for Spectral Analysis of Dimethyl(2-bromoethyl)phosphonate

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation & Structure Confirmation

Michaelis-Arbuzov Reaction
(Trimethyl phosphite + 1,2-dibromoethane)

Vacuum Distillation

NMR Spectroscopy
(¹H, ¹³C, ³¹P) FTIR Spectroscopy Mass Spectrometry

Structure Confirmation

Click to download full resolution via product page

Spectral Analysis Workflow

Conclusion
While a complete, experimentally verified set of spectral data for Dimethyl(2-
bromoethyl)phosphonate is not readily available in the public domain, this guide provides a

comprehensive overview of the expected spectral characteristics based on established

principles of spectroscopy and data from analogous compounds. The provided hypothetical

data and logical workflow for analysis serve as a valuable resource for researchers working

with this compound. It is important to note that for the structurally similar Diethyl(2-

bromoethyl)phosphonate, extensive spectral data is available and may serve as a useful

reference.[1][2][3][4][5][6] Researchers synthesizing Dimethyl(2-bromoethyl)phosphonate
are encouraged to perform and publish a full spectral characterization to contribute to the

collective body of scientific knowledge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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